Cas no 2487552-53-2 (Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3'-(hydrogentetradecanedioate))

Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3'-(hydrogentetradecanedioate) structure
2487552-53-2 structure
Product Name:Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3'-(hydrogentetradecanedioate)
CAS No:2487552-53-2
MF:C26H36FN5O6
MW:533.592350006104
CID:6969845
PubChem ID:155685051
Update Time:2025-08-13

Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3'-(hydrogentetradecanedioate) Chemical and Physical Properties

Names and Identifiers

    • 2487552-53-2
    • Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3'-(hydrogentetradecanedioate)
    • 14-[(2R,3S,5R)-5-(6-amino-2-fluoro-purin-9-yl)-2-ethynyl-2-(hydroxymethyl)tetrahydrofuran-3-yl]oxy-14-oxo-tetradecanoic acid
    • SCHEMBL29740277
    • SCHEMBL24822176
    • Inchi: 1S/C26H36FN5O6/c1-2-26(16-33)18(15-19(38-26)32-17-29-22-23(28)30-25(27)31-24(22)32)37-21(36)14-12-10-8-6-4-3-5-7-9-11-13-20(34)35/h1,17-19,33H,3-16H2,(H,34,35)(H2,28,30,31)/t18-,19+,26+/m0/s1
    • InChI Key: BTMQKBPUVUWICM-GNBJCERTSA-N
    • SMILES: FC1N=C(C2=C(N=1)N(C=N2)[C@H]1C[C@@H]([C@@](C#C)(CO)O1)OC(CCCCCCCCCCCCC(=O)O)=O)N

Computed Properties

  • Exact Mass: 533.26496205Da
  • Monoisotopic Mass: 533.26496205Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 18
  • Complexity: 827
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 163Ų

Adenosine,2'-deoxy-4'-C-ethynyl-2-fluoro-,3'-(hydrogentetradecanedioate) Related Literature

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